Cas no 688051-02-7 (3-Isoxazolecarboxamide,5-(2-furanyl)-N-(5-methyl-3-isoxazolyl)-(9CI))

• Product Name: 3-Isoxazolecarboxamide,5-(2-furanyl)-N-(5-methyl-3-isoxazolyl)-(9CI)
• CAS No: 688051-02-7
• MF: C₁₂H₉N₃O₄
• MW: 259.217562437058
• CID: 1020498
• Update Time: 2024-03-05

3-Isoxazolecarboxamide,5-(2-furanyl)-N-(5-methyl-3-isoxazolyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,5-(2-furanyl)-N-(5-methyl-3-isoxazolyl)-(9CI)
• 3-Isoxazolecarboxamide, 5-(2-furanyl)-N-(5-methyl-3-isoxazolyl)-

• Inchi： 1S/C12H9N3O4/c1-7-5-11(15-18-7)13-12(16)8-6-10(19-14-8)9-3-2-4-17-9/h2-6H,1H3,(H,13,15,16)
• InChI Key： DGYHJZSXTFCMEA-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NC2C=C(C)ON=2)=O)=N1

Computed Properties

• Exact Mass: 259.059
• Monoisotopic Mass: 259.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0